Cas no 923-32-0 (DL-Cystine)

DL-Cystine is a racemic mixture of the amino acid cystine, composed of both D- and L-enantiomers. It serves as a key intermediate in biochemical and pharmaceutical applications due to its disulfide bond structure, which contributes to protein stability and redox reactions. DL-Cystine is commonly used in cell culture media, nutritional supplements, and as a precursor for synthesizing other biologically active compounds. Its stability under physiological conditions and role in supporting cellular metabolism make it valuable in research and industrial processes. The compound is typically supplied as a white crystalline powder with high purity, ensuring consistent performance in laboratory and production settings.
DL-Cystine structure
DL-Cystine structure
Product name:DL-Cystine
CAS No:923-32-0
MF:C6H12N2O4S2
MW:240.300478935242
MDL:MFCD00084652
CID:40236
PubChem ID:595

DL-Cystine Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Disulfanediylbis(2-aminopropanoic acid)
    • Cystine (DL- and meso- mixture)
    • DL-Cystine (H-DL-Cys-OH)
    • Ferrousfluoride
    • (±)-3,3'-Dithiobis(2-aminopropionicacid)
    • (H-DL-Cys-OH) 2
    • CYSTINE (DL AND MESO-MIXTURE)
    • DL-Cysteine-15N
    • DL-CYSTINE CRYSTALLINE
    • DL-CYSTINE,MESOFREE
    • meso-Cystine
    • (±)-3,3′-Dithiobis(2-aminopropionicacid)
    • Cystine,DL- (8CI)
    • NSC 203781
    • DL-Cystine
    • Cystine, DL- (8CI)
    • DL
    • 2-Amino-3-[(2-amino-2-carboxyethyl)disulfanyl]propanoic acid
    • NSC203781
    • AKOS000121517
    • CYSTINE, (L)
    • 2-amino-3-(2-amino-3-hydroxy-3-oxopropyl)disulfanylpropansäure
    • Dicysteine
    • Q27102343
    • L-Cystin;Acetylcysteine Impurity A;3,3'-Dithiodialanine
    • NSC-205366
    • SY033311
    • BDBM86199
    • .beta.,.beta.'-dicarboxydiethyl disulfide
    • SR-01000872746
    • CHEMBL366563
    • Alanine,3'-dithiobis-
    • (2R)-2-amino-3-{[(2S)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
    • C-9765
    • DTXSID50859005
    • Pharmakon1600-01300099
    • NSC-755897
    • HY-W013940
    • .beta.,.beta.'-Dithiobisalanine
    • Cysteine disulfide
    • CS-W014656
    • .beta.,.beta.'-dicarboxydiethyldisulfide
    • CHEBI:17376
    • .beta.,.beta.'-Diamino-.beta.,.beta.'-dicarboxydiethyl disulfide
    • Bis(.beta.-amino-.beta.-carboxyethyl) disulfide
    • (+/-)-3,3'-Dithiobis(2-aminopropionicacid)
    • Cystine,(S)
    • NSC755897
    • 5228F255-51E7-421E-8A05-4687B20118CB
    • STL163324
    • DL-Cystine, free base
    • DA-52600
    • EN300-34180
    • MFCD00064228
    • .beta.,.beta.'-Dithiodialanine
    • AS-66164
    • CAS_595
    • SBI-0207067.P001
    • NS00100003
    • FD21212
    • AKOS016050601
    • SCHEMBL10224
    • L-3,3'-dithiodialanine
    • Z56346947
    • DB-052986
    • MFCD00084652
    • SR-01000872746-1
    • Cystine acid
    • SY036878
    • cystine
    • CAS_67678
    • C01420
    • BRD-A15397381-001-02-5
    • Cystin
    • Propanoic acid,3'-dithiobis[2-amino-, [R-(R*,R*)]-
    • Alanine,3'-dithiodi-
    • NCGC00164531-03
    • 2-amino-3-[(2-amino-3-hydroxy-3-oxo-propyl)disulfanyl]propanoic acid
    • 3,3'-Dithiobis(2-aminopropionic acid)
    • 923-32-0
    • SY038309
    • (-)-Cystine
    • NCGC00164531-02
    • cistina
    • (H-Cys-OH)
    • alpha-Diamino-beta-dithiolactic acid
    • Cystine_RamanathanGurudeeban
    • NSC13203
    • Bis(.beta.-amino-.beta.-carboxyethyl)disulfide
    • BCP29195
    • Zystin
    • DL-Cystine, 99%
    • NSC_67678
    • NSC205366
    • DL-Cystine (H-DL-Cys(1)-OH.H-DL-Cys(1)-OH)
    • NSC_595
    • BBL011587
    • NCGC00164531-01
    • NSC-203781
    • MDL: MFCD00084652
    • Inchi: 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
    • InChI Key: LEVWYRKDKASIDU-UHFFFAOYSA-N
    • SMILES: O=C(C(CSSCC(C(O)=O)N)N)O

Computed Properties

  • Exact Mass: 240.02400
  • Monoisotopic Mass: 240.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 177A^2
  • XLogP3: -6.3

Experimental Properties

  • Color/Form: White hexagonal tabular crystals or white crystalline powder
  • Density: 1.358 (estimate)
  • Melting Point: 227 °C (dec.) (lit.)
  • Boiling Point: 468.2℃ at 760 mmHg
  • Flash Point: 237 °C
  • Refractive Index: 1.6000 (estimate)
  • Solubility: 1 M HCl: soluble
  • Water Partition Coefficient: Soluble in dilute acid and alkali solution, highly soluble in water, not soluble in alcohol.
  • PSA: 177.24000
  • LogP: 0.59220
  • Merck: 2782
  • Solubility: Soluble in dilute acid and alkali solutions, extremely insoluble in water, insoluble in ethanol
  • pka: 2.1(at 35℃)

DL-Cystine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S37/39-S26-S24/25
  • Hazardous Material Identification: Xn Xi
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Risk Phrases:R36/37/38; R22

DL-Cystine Customs Data

  • HS CODE:29309014
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DL-Cystine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB348007-25 g
DL-Cystine
923-32-0
25g
€121.00 2022-06-10
Cooke Chemical
A2252012-25G
DL-Cystine
923-32-0 98%
25g
RMB 324.00 2025-02-20
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S20033-25g
DL-Cystine
923-32-0 BR,99%
25g
¥100.00 2022-01-07
Enamine
EN300-34180-0.1g
2-amino-3-[(2-amino-2-carboxyethyl)disulfanyl]propanoic acid
923-32-0 95.0%
0.1g
$19.0 2025-03-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C0518-5G
Cystine (DL- and meso- mixture)
923-32-0 >98.0%(T)(HPLC)
5g
¥290.00 2024-04-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
GC3165-100g
DL-Cystine
923-32-0 ≥99%
100g
¥550元 2023-09-15
Cooke Chemical
A2252012-1G
DL-Cystine
923-32-0 98%
1g
RMB 44.80 2025-02-20
TRC
C997850-25g
DL-Cystine
923-32-0
25g
$ 95.00 2022-06-06
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S20033-500g
DL-Cystine
923-32-0 BR,99%
500g
¥1000.00 2022-01-07
eNovation Chemicals LLC
Y1199429-1kg
DL-Cystine
923-32-0 97%
1kg
$1400 2024-06-05

DL-Cystine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,4-Benzenediamine, N1,N1-dimethyl-, sulfate (1:1) ,  Disodium sulfide ,  Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: Water ;  60 min, rt
1.2 Reagents: Benzaldehyde, S-benzoylthiooxime Catalysts: Zinc acetate Solvents: Tetrahydrofuran ,  Water ;  37 °C
1.3 Reagents: 1,4-Benzenediamine, N1,N1-dimethyl-, sulfate (1:1) ,  Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: Water ;  1 h, rt
Reference
Core-Cross-Linking of Polymeric Micelles by Di-para-Substituted S-Aroylthiooximes as Linkers for Controlled H2S Release
Rong, Fan; Wang, Tengjiao ; Wang, Kun; Zhou, Qian; Peng, Haowei; et al, ACS Macro Letters, 2022, 11(5), 622-629

Production Method 2

Reaction Conditions
Reference
Synthesis of dl-cystine
Furuta, Takao; Ishimaru, Toshiyasu, Nippon Kagaku Zasshi, 1968, 89(7), 716-17

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Titanium chloride (TiCl3) Solvents: Water ;  10 min, rt
1.2 Reagents: 2,5-Pyrrolidinedione, potassium salt (1:1) ;  25 min, 60 °C; 10 min, 60 °C
Reference
Evaluation of in vitro antimicrobial and in vivo cytotoxic properties of some novel titanium-based coordination complexes
Sheikh, Chanmiya; Hossain, Mohammad Shamim; Easmin, Mosammat Sabina; Islam, Mohammad Saidul; Rashid, Mamunur, Biological & Pharmaceutical Bulletin, 2004, 27(5), 710-713

Production Method 4

Reaction Conditions
Reference
Racemic cysteine and inactive cystine, as well as DL-S-benzyl-N-acetylcysteine
, United Kingdom, , ,

Production Method 5

Reaction Conditions
Reference
L- and DL-Cysteine hydrochloride, or DL-cystine by acid hydrolysis of keratins
, Federal Republic of Germany, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Salicylaldehyde Solvents: Water
1.2 Reagents: Ammonia Solvents: Water
Reference
Preparation of DL-cystine
, Japan, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  16 h, reflux
Reference
Biosynthesis of thiomarinol A and related metabolites of Pseudoalteromonas sp. SANK 73390
Murphy, Annabel C.; Gao, Shu-Shan; Han, Li-Chen; Carobene, Simon; Fukuda, Daisuke; et al, Chemical Science, 2014, 5(1), 397-402

Production Method 8

Reaction Conditions
1.1 Reagents: 3,6-Bis(2-pyridyl)-1,2,4,5-tetrazine Solvents: Water ;  18 min, 40 °C
Reference
3,6-Di(pyridin-2-yl)-1,2,4,5-tetrazine (pytz) mediated metal-free mild oxidation of thiols to disulfides in aqueous medium
Samanta, Suvendu; Ray, Shounak; Ghosh, Abhisek Brata; Biswas, Papu, RSC Advances, 2016, 6(45), 39356-39363

Production Method 9

Reaction Conditions
1.1 Catalysts: Thallium(III) trifluoroacetate Solvents: Tetrahydrofuran ;  0 °C
Reference
Thallium(III) Trifluoroacetate
Sibi, Mukund P.; Carpenter, Nancy E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 10

Reaction Conditions
Reference
Racemization of optically active cysteine
, Japan, , ,

Production Method 11

Reaction Conditions
Reference
Studies on nitroxides. (IV). Oxidation of cysteine by 2,2,6,6-tetramethyl-4-hydroxypiperidine-1-oxyl
Liu, Youcheng; Wang, Xiuzhi; Liu, Zhongli, Gaodeng Xuexiao Huaxue Xuebao, 1983, 4(2), 257-9

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Salicylaldehyde Solvents: Water ;  1 h, heated
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Microwave racemization method for optically active amino acid or salt
, China, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt → 185 °C; 130 - 185 °C
Reference
DL-cystine preparation and research
Lu, Wei, Anjisuan He Shengwu Ziyuan, 2010, 32(3), 49-51

Production Method 14

Reaction Conditions
Reference
DL-Cysteine hydrochloride
, Poland, , ,

Production Method 15

Reaction Conditions
Reference
Disulfide-bridge formation through solvent-free oxidation of thiol amino acids catalyzed by peroxidase or hemin on mineral supports
Guibe-Jampel, Eryka; Therisod, Michel, Journal of the Chemical Society, 1999, (21), 3067-3068

Production Method 16

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Ferrous sulfate heptahydrate ;  pH 7 - 8; 48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
Reference
Method for preparing D,L-cystine
, Korea, , ,

Production Method 17

Reaction Conditions
Reference
Preparation of amino acids or organic acids by decomposition of protein fibers with subcritical water
, Japan, , ,

Production Method 18

Reaction Conditions
Reference
Racemization of L-α-amino acids
Fang, Baiying; Feng, Dayan, Huaxue Yanjiu Yu Yingyong, 1997, 9(1), 40-44

Production Method 19

Reaction Conditions
Reference
(±)-Cysteine and cystine
, Japan, , ,

Production Method 20

Reaction Conditions
Reference
DL-Cystine and DL-2-guanidino-2-thiazoline-4-carboxylic acid
, Federal Republic of Germany, , ,

DL-Cystine Raw materials

DL-Cystine Preparation Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:923-32-0)DL-Cystine
A1205730
Purity:99%
Quantity:100g
Price ($):176.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:923-32-0)Cystine (DL- and meso- mixture);≥ 98.0%
LE12374
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry